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Compound of Interest

Compound Name: VK-II-86

Cat. No.: B560432 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed guidelines for the preparation, storage, and handling of stock

solutions for the carvedilol analogue, VK-II-86. Adherence to these protocols is crucial for

ensuring the stability, and activity of the compound for reliable and reproducible experimental

results.

Introduction
VK-II-86 is a synthetic analogue of carvedilol that notably lacks β-adrenoceptor antagonist

activity.[1] Its primary mechanism of action involves the inhibition of store-overload-induced

calcium release (SOICR) by targeting the ryanodine receptor 2 (RyR2) channel.[1][2] This

makes it a valuable tool for investigating intracellular calcium homeostasis and its role in

cardiac arrhythmias.[1][3] Accurate preparation of stock solutions is the first critical step in any

experiment utilizing this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of VK-II-86 is provided in the table

below.
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Property Value Reference

Chemical Formula C25H28N2O4

Molecular Weight 420.51 g/mol

CAS Number 955371-84-3

Appearance To be determined

Purity
>98% (or refer to the

Certificate of Analysis)

Stock Solution Preparation
Solubility Data
The solubility of VK-II-86 is a critical factor in the preparation of stock solutions. The

recommended solvent is dimethyl sulfoxide (DMSO).

Solvent Concentration Notes Reference

DMSO
100 mg/mL (237.81

mM)

Requires sonication. It

is highly

recommended to use

newly opened,

anhydrous DMSO as

the compound is

hygroscopic.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VK-II-86 in DMSO.

Materials:

VK-II-86 powder

Anhydrous, newly opened Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Ultrasonic bath

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Before opening, allow the vial of VK-II-86 powder to equilibrate to room

temperature for at least 1 hour.

Weighing: Accurately weigh the desired amount of VK-II-86 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.205

mg of VK-II-86 (Molecular Weight: 420.51).

Solubilization:

Add the appropriate volume of anhydrous DMSO to the vial containing the VK-II-86
powder. For a 10 mM solution, if you weighed 4.205 mg, add 1 mL of DMSO.

Vortex the solution for 1-2 minutes to aid in dissolution.

Sonicate the solution in an ultrasonic bath until the compound is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, tightly sealed vials.

Storage: Store the aliquots under the appropriate conditions as outlined in the storage

guidelines below.

Storage and Stability
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Proper storage of both the solid compound and the stock solutions is essential to maintain the

integrity of VK-II-86.

Form
Storage
Temperature

Duration Notes Reference

Solid Powder 0 - 4°C
Short-term (days

to weeks)

Store in a dry,

dark

environment.

-20°C

Long-term

(months to

years)

Store in a dry,

dark

environment.

DMSO Stock

Solution
-20°C Up to 1 month

-80°C Up to 6 months

Important Considerations:

Repeated freeze-thaw cycles of stock solutions should be avoided as they can lead to

product inactivation.

When using a stored stock solution, allow the vial to equilibrate to room temperature before

opening.

Solutions should be prepared and used on the same day whenever possible.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for preparing VK-II-86 stock solutions

and a simplified representation of its known signaling pathway.
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Stock Solution Preparation

Start: Obtain VK-II-86 Powder

Equilibrate Powder to Room Temperature

Weigh VK-II-86

Add Anhydrous DMSO

Vortex & Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for VK-II-86 Stock Solution Preparation.
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Simplified Signaling Pathway of VK-II-86

VK-II-86

Ryanodine Receptor 2 (RyR2)

Inhibits

Store-Overload-Induced
Ca²⁺ Release (SOICR)

Cardiac Arrhythmias

Click to download full resolution via product page

Caption: Simplified VK-II-86 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for VK-II-86 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560432#how-to-prepare-vk-ii-86-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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